Cas no 2228299-98-5 (4,4-difluoro-1-(1-methyl-1H-indol-3-yl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(1-methyl-1H-indol-3-yl)cyclohexylmethanamine
• CAS No: 2228299-98-5
• MF: C₁₆H₂₀F₂N₂
• MW: 278.340210914612
• CID: 6423197
• PubChem ID: 165976030
• Update Time: 2025-05-20

4,4-difluoro-1-(1-methyl-1H-indol-3-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1-methyl-1H-indol-3-yl)cyclohexylmethanamine
• 2228299-98-5
• [4,4-difluoro-1-(1-methyl-1H-indol-3-yl)cyclohexyl]methanamine
• EN300-1962279

• Inchi： 1S/C16H20F2N2/c1-20-10-13(12-4-2-3-5-14(12)20)15(11-19)6-8-16(17,18)9-7-15/h2-5,10H,6-9,11,19H2,1H3
• InChI Key： XQCATDSRWGFLRK-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(C2=CN(C)C3C=CC=CC2=3)CC1)F

Computed Properties

• Exact Mass: 278.15945497g/mol
• Monoisotopic Mass: 278.15945497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 31Ų

Additional information on 4,4-difluoro-1-(1-methyl-1H-indol-3-yl)cyclohexylmethanamine

Professional Introduction to 4,4-difluoro-1-(1-methyl-1H-indol-3-yl)cyclohexylmethanamine (CAS No. 2228299-98-5)

4,4-difluoro-1-(1-methyl-1H-indol-3-yl)cyclohexylmethanamine, identified by the CAS number 2228299-98-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclohexylmethanamine moiety linked to a fluorinated indole ring system. The presence of both fluorine atoms and a methyl-substituted indole moiety contributes to its distinct chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of 4,4-difluoro-1-(1-methyl-1H-indol-3-yl)cyclohexylmethanamine is meticulously designed to enhance its pharmacological potential. The cyclohexylmethanamine group provides a flexible backbone that can interact with biological targets in a manner conducive to binding affinity and selectivity. Meanwhile, the fluorinated indole ring system is known for its ability to modulate metabolic stability and binding interactions, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various biological pathways relevant to human health and disease. The fluorinated indole scaffold, in particular, has been extensively studied for its role in enhancing the bioavailability and pharmacokinetic properties of drug candidates. Research has demonstrated that the introduction of fluorine atoms can lead to improved metabolic stability, reduced susceptibility to enzymatic degradation, and enhanced binding affinity to biological targets. These attributes make 4,4-difluoro-1-(1-methyl-1H-indol-3-yl)cyclohexylmethanamine a valuable compound for further investigation in this context.

The synthesis of 4,4-difluoro-1-(1-methyl-1H-indol-3-yl)cyclohexylmethanamine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the indole ring system is particularly challenging due to the inherent reactivity of these atoms. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, enabling researchers to explore its potential applications more effectively.

One of the most compelling aspects of 4,4-difluoro-1-(1-methyl-1H-indol-3-yl)cyclohexylmethanamine is its potential as a lead compound for the development of new therapeutic agents. Preliminary studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, research has indicated that derivatives of this compound may have potential applications in the treatment of neurological disorders, cancer, and inflammatory conditions. These findings underscore the importance of continued investigation into its pharmacological properties.

The use of computational modeling and high-throughput screening techniques has further accelerated the discovery process for compounds like 4,4-difluoro-1-(1-methyl-1H-indol-3-yl)cyclohexylmethanamine. By leveraging these technologies, researchers can rapidly identify potential binding sites and optimize molecular structures for improved efficacy and selectivity. This approach has already led to the identification of several promising derivatives with enhanced pharmacological profiles.

In conclusion, 4,4-difluoro-1-(1-methyl-1H-indol-3-yl)cyclohexylmethanamine (CAS No. 2228299-98-5) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.